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molecular formula C10H16O2 B101282 2-Butenoic acid, cyclohexyl ester CAS No. 16491-62-6

2-Butenoic acid, cyclohexyl ester

Cat. No. B101282
CAS RN: 16491-62-6
M. Wt: 168.23 g/mol
InChI Key: ZUMGBVSYIVKLDH-UHFFFAOYSA-N
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Patent
US08785677B1

Procedure details

Cyclohexanol (220 g), crotonic acid (199 g), PTSA (8 g), and toluene (300 mL) were charged into a 2-L reaction flask fitted with a mechanical stirrer, a thermocouple, a Dean-Stark trap, and a condenser. The reaction mixture was heated to reflux at about 120-130° C. Water was removed azeotropically. The reaction was aged at reflux for about 4-5 hours until no more water evolved. The reaction mixture was cooled to room temperature and quenched with water (400 mL). The organic layer was separated and subsequently washed with sodium carbonate (5%, 300 mL), and further fractional distilled to provide but-2-enoic acid cyclohexyl ester (290 g) with a boiling point of 104° C. at 13 mmHg.
Name
Cyclohexanol
Quantity
220 g
Type
reactant
Reaction Step One
Name
crotonic acid
Quantity
199 g
Type
reactant
Reaction Step One
[Compound]
Name
2-L
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
PTSA
Quantity
8 g
Type
catalyst
Reaction Step One
Name
toluene
Quantity
300 mL
Type
solvent
Reaction Step One
Name
but-2-enoic acid cyclohexyl ester

Identifiers

REACTION_CXSMILES
[CH:1]1([OH:7])[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1.[C:8](O)(=[O:12])/[CH:9]=[CH:10]/[CH3:11]>CC1C=CC(S(O)(=O)=O)=CC=1.C1(C)C=CC=CC=1>[CH:1]1([O:7][C:8](=[O:12])[CH:9]=[CH:10][CH3:11])[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1

Inputs

Step One
Name
Cyclohexanol
Quantity
220 g
Type
reactant
Smiles
C1(CCCCC1)O
Name
crotonic acid
Quantity
199 g
Type
reactant
Smiles
C(\C=C\C)(=O)O
[Compound]
Name
2-L
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
PTSA
Quantity
8 g
Type
catalyst
Smiles
CC=1C=CC(=CC1)S(=O)(=O)O
Name
toluene
Quantity
300 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
125 (± 5) °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
fitted with a mechanical stirrer
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was heated
CUSTOM
Type
CUSTOM
Details
Water was removed azeotropically
TEMPERATURE
Type
TEMPERATURE
Details
at reflux for about 4-5 hours until no more water
Duration
4.5 (± 0.5) h
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was cooled to room temperature
CUSTOM
Type
CUSTOM
Details
quenched with water (400 mL)
CUSTOM
Type
CUSTOM
Details
The organic layer was separated
WASH
Type
WASH
Details
subsequently washed with sodium carbonate (5%, 300 mL)
DISTILLATION
Type
DISTILLATION
Details
further fractional distilled

Outcomes

Product
Name
but-2-enoic acid cyclohexyl ester
Type
product
Smiles
C1(CCCCC1)OC(C=CC)=O
Measurements
Type Value Analysis
AMOUNT: MASS 290 g
YIELD: CALCULATEDPERCENTYIELD 78.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.